molecular formula C10H8ClNO4 B050180 6-Chloro-4-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylic acid CAS No. 123040-79-9

6-Chloro-4-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylic acid

Cat. No. B050180
CAS RN: 123040-79-9
M. Wt: 241.63 g/mol
InChI Key: ZTIKBJABRWRXFK-UHFFFAOYSA-N
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Description

This compound is part of a broader class of chemicals known as benzoxazines, which are cyclic compounds containing an oxygen and a nitrogen atom in a heterocyclic benzene ring. Benzoxazines are known for their diverse chemical properties and have been explored for various applications, including as intermediates in pharmaceutical synthesis and materials science.

Synthesis Analysis

The synthesis of benzoxazine derivatives typically involves several key steps, including esterification, etherification, reductive cyclization, nitration, and hydrolysis. These steps are designed to introduce specific functional groups into the benzoxazine ring, tailoring its physical and chemical properties for desired applications. For example, the synthesis of nitro-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carboxylic acid from 4-hydroxy-3-nitrobenzoic acid illustrates a similar process that could be adapted for the synthesis of the compound (Yin Du-lin, 2007).

Scientific Research Applications

Synthetic Chemistry Applications

  • Synthesis of Heterocyclic Compounds : Compounds like benzoxazines are pivotal in synthetic chemistry for generating a diverse array of heterocyclic compounds. The dehydration of dihydro-oxazines, for instance, has been used to synthesize 1,2-oxazines and benzoxazines, highlighting the significance of such structures in developing electrophiles and chiral synthons for further chemical transformations (Sainsbury, 1991).

Biological Applications

  • Biological Activity of Heterocyclic Compounds : The structural motifs related to benzoxazines, including 3-aryl-2H,4H-benz(e)(1,3)oxazine-2,4-diones, have shown a variety of biological activities such as antibacterial, antituberculous, and antimycotic effects. These activities suggest that modifications to the benzoxazine core can lead to significant biological properties, which can be leveraged for therapeutic applications (Waisser & Kubicová, 1993).

Antioxidant Capacity and Radical Scavenging

  • Antioxidant Properties : Research on benzothiazoline derivatives indicates the potential of oxazine structures in contributing to antioxidant capacity through specific reaction pathways. These insights are essential for developing novel antioxidants that can mitigate oxidative stress and related cellular damage (Ilyasov et al., 2020).

Synthetic Methodologies

  • Advanced Synthetic Methodologies : The exploration of synthetic routes for benzimidazoles, quinoxalines, and benzo[diazepines from o-phenylenediamines shows the versatility of heterocyclic compounds in pharmaceutical development. The ability to create fluorescent systems based on 1,3-benzoxazine nuclei also underscores the significance of these compounds in material science and chemical synthesis (Ibrahim, 2011).

properties

IUPAC Name

6-chloro-4-methyl-3-oxo-1,4-benzoxazine-8-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H8ClNO4/c1-12-7-3-5(11)2-6(10(14)15)9(7)16-4-8(12)13/h2-3H,4H2,1H3,(H,14,15)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZTIKBJABRWRXFK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=O)COC2=C(C=C(C=C21)Cl)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H8ClNO4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90563851
Record name 6-Chloro-4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90563851
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

241.63 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-Chloro-4-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylic acid

CAS RN

123040-79-9
Record name 6-Chloro-3,4-dihydro-4-methyl-3-oxo-2H-1,4-benzoxazine-8-carboxylic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=123040-79-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 6-Chloro-4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90563851
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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